5-Acetyl-2-bromobenzonitrile
Overview
Description
5-Acetyl-2-bromobenzonitrile is a chemical compound with the molecular formula C9H6BrNO and a molecular weight of 224.05 . It is used for laboratory research purposes .
Molecular Structure Analysis
The molecular structure of 5-Acetyl-2-bromobenzonitrile consists of a benzene ring substituted with a bromine atom, a nitrile group, and an acetyl group . The InChI code for this compound is 1S/C9H6BrNO/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-4H,1H3 .Physical And Chemical Properties Analysis
5-Acetyl-2-bromobenzonitrile is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.Scientific Research Applications
Organic Synthesis
5-Acetyl-2-bromobenzonitrile is used in the synthesis of several organic compounds . This compound can act as a building block in the creation of various complex molecules, contributing to the diversity and complexity of organic chemistry.
Polymer Production
This compound is especially relevant in the production of polymers . Polymers have a wide range of applications, from plastics and resins to fibers and rubbers. The properties of 5-Acetyl-2-bromobenzonitrile can influence the characteristics of the resulting polymer, such as its strength, flexibility, and resistance to heat and chemicals.
Energetic Studies
5-Acetyl-2-bromobenzonitrile can be used in energetic studies of bromobenzonitrile isomers . These studies provide insights on the intermolecular interactions, aromaticity, and electronegativity of these compounds. Understanding these properties is crucial in predicting the behavior of these compounds in various chemical reactions.
Research on Intermolecular Interactions
This compound can be used to study the effects of the cyano group in a benzene ring, in the presence of a bromine atom as a substituent in ortho, meta, or para positions . This research contributes to the understanding of the influence of halogens in the vicinity of a cyano (pseudo-halogen) group, as well as their influence on the aromaticity of the molecule.
Safety and Hazards
5-Acetyl-2-bromobenzonitrile is classified as harmful if swallowed (H302) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . Precautionary measures include wearing protective gloves, clothing, and eye protection. In case of eye contact, rinse cautiously with water .
properties
IUPAC Name |
5-acetyl-2-bromobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXUIGUNENZXIEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90677422 |
Source
|
| Record name | 5-Acetyl-2-bromobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90677422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Acetyl-2-bromobenzonitrile | |
CAS RN |
1263285-73-9 |
Source
|
| Record name | 5-Acetyl-2-bromobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90677422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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